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Compound of Interest

Compound Name: Seladelpar sodium salt

Cat. No.: B8069339

Essential Safety and Handling Guide for
Seladelpar Sodium Salt

This guide provides critical safety, handling, and disposal information for Seladelpar sodium
salt, ensuring the well-being of laboratory personnel and the integrity of research. While
Seladelpar sodium salt is not classified as a hazardous substance or mixture, adherence to
standard laboratory safety protocols is essential to minimize any potential risks.[1][2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against potential exposure
to any chemical substance. The following table summarizes the recommended PPE for
handling Seladelpar sodium salt.
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PPE Category Item Specifications
) Should feature side-shields for
Eye/Face Protection Safety Goggles ) ]
comprehensive protection.
_ _ Impervious gloves, such as
Hand Protection Protective Gloves o
nitrile, are recommended.
A standard laboratory coat is
Body Protection Impervious Clothing required to protect against
incidental contact.
To be used in situations where
) ) ] ) dust or aerosol formation is
Respiratory Protection Suitable Respirator

possible, or if ventilation is

inadequate.

Operational Plan for Handling Seladelpar Sodium
Salt

A systematic approach to handling Seladelpar sodium salt will ensure a safe and efficient

workflow.
1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area.[1] A chemical fume hood is recommended,
especially when handling powdered forms of the substance.

o Locate the nearest safety shower and eye wash station before beginning work.[1]

o Assemble all necessary equipment and materials, including PPE, before handling the

compound.
2. Handling the Compound:
» Wear the appropriate PPE as detailed in the table above.

¢ Avoid direct contact with the skin, eyes, and clothing.[1]
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e Minimize the creation of dust and aerosols.[1]

e Use designated tools (e.g., spatulas, weighing paper) for handling the powder.

o Clearly label all containers with the substance name and any relevant hazard information.
3. Storage:

o Keep the container tightly sealed when not in use.[1]

e Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[1]

e The recommended storage temperature is 4°C for the solid form.[1] For solutions, store at
-80°C for up to 6 months or -20°C for up to 1 month.[3]

4. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water, occasionally lifting the upper and
lower eyelids. Check for and remove any contact lenses. Continue to rinse for at least 10
minutes. Seek medical attention.[1][2]

o Skin Contact: Flush skin with plenty of water. Remove contaminated clothing and shoes.
Wash clothing before reuse. If irritation develops, seek medical attention.[1][2]

 Inhalation: Remove the individual from exposure and move to fresh air immediately. If not
breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical
attention.[1][2]

¢ Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by
mouth to an unconscious person. Seek medical attention.[1][2]

Disposal Plan

Proper disposal of Seladelpar sodium salt and associated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Unused and Waste Material:
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» While Seladelpar sodium salt is not classified as hazardous, it should not be disposed of in
the regular trash or down the drain without consulting local regulations.

o Dispose of the chemical waste in appropriately labeled and compatible receptacles.

» Follow all applicable national and local regulations for the disposal of non-hazardous
chemical waste.

2. Contaminated Materials:

 All disposable materials that have come into contact with Seladelpar sodium salt, such as
gloves, weighing paper, and pipette tips, should be collected in a designated, labeled waste
container.

* Non-disposable items, such as glassware and spatulas, should be decontaminated by
thoroughly rinsing with an appropriate solvent (e.g., alcohol), followed by washing with soap
and water.[1]

3. Empty Containers:
e Empty containers should be triple-rinsed with a suitable solvent.
e The rinsate should be collected and disposed of as chemical waste.

 After thorough cleaning, the containers can be disposed of as regular laboratory glass or
plastic waste, in accordance with institutional guidelines.

Emergency Spill Response

In the event of a spill, a prompt and organized response is critical to mitigate any potential
hazards.
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Immediate Actions

Evacuate the immediate area

i

Alert nearby personnel and supervisor

:

Don appropriate PPE

Containment

y

Contain the spill with absorbent material

Cleanup

Clean the spill area with a suitable solvent

Dispose of all contaminated materials as chemical waste

Follow-up

Decontaminate all equipment used for cleanup

:

Report the incident according to institutional policy

Click to download full resolution via product page

Figure 1: Workflow for handling a chemical spill of Seladelpar sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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